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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the magnetic transition temperatures of Co3Y

(YCo3) and related alternative compounds. The data presented is supported by experimental

findings from peer-reviewed literature to ensure accuracy and reliability for research and

development applications.

Overview of Magnetic Properties
The yttrium-cobalt (Y-Co) system of intermetallic compounds exhibits a rich variety of magnetic

behaviors, largely dictated by the stoichiometry and the local atomic environment of the cobalt

atoms. Understanding the magnetic transition temperature, the point at which a material

transitions between a magnetically ordered (ferromagnetic or antiferromagnetic) and a

disordered (paramagnetic) state, is crucial for the application of these materials in various

technological fields. This guide focuses on the experimentally determined magnetic transition

temperatures of YCo3 and compares it with other key Y-Co compounds.

Comparison of Magnetic Transition Temperatures
The magnetic properties of YCo3 and its alternatives are summarized in the table below. It is

important to note the distinction between the Curie Temperature (Tc), which marks the

transition from a ferromagnetic to a paramagnetic state, and the Néel Temperature (TN), which

indicates the transition from an antiferromagnetic to a paramagnetic state.
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Compound Magnetic Ordering
Magnetic Transition
Temperature (K)

YCo3 Ferromagnetic ~301

Y2Co3 Antiferromagnetic ~252[1][2]

YCo5 Ferromagnetic ~978-987

LuCo3 Ferromagnetic ~362

Y2Co17 Ferromagnetic
Data not readily available in

surveyed literature

Note: The magnetic properties of Y-Co compounds can be sensitive to synthesis methods and

stoichiometry.

In-Depth Analysis of YCo3 and Alternatives
YCo3 is a ferromagnetic material with a Curie temperature of approximately 301 K. It is

important to distinguish it from the closely related compound Y2Co3, which exhibits

antiferromagnetic ordering with a Néel temperature of about 252 K[1][2]. The difference in

magnetic behavior underscores the critical role of stoichiometry in determining the magnetic

ground state of these materials.

For applications requiring a high magnetic ordering temperature, YCo5 stands out with a

remarkably high Curie temperature in the range of 978-987 K. This makes it a robust

ferromagnetic material well above room temperature.

LuCo3, with a non-magnetic rare-earth element (Lutetium) similar to Yttrium, is also

ferromagnetic and has a Curie temperature of approximately 362 K.

While Y2Co17 is known to be ferromagnetic, its precise Curie temperature is not as widely

reported in the readily available literature as the other compounds in this guide. Studies often

focus on substituted versions of Y2Co17, where the magnetic properties are intentionally

altered.
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Experimental Protocols for Determining Magnetic
Transition Temperatures
The determination of magnetic transition temperatures is typically achieved through a

combination of experimental techniques that probe the magnetic and thermal properties of the

material as a function of temperature.

Magnetization Measurements
1. Vibrating Sample Magnetometry (VSM) and Superconducting Quantum Interference Device

(SQUID) Magnetometry:

These techniques are the most common methods for determining magnetic transition

temperatures.

Principle: A sample is placed in a magnetic field, and its magnetic moment is measured as

the temperature is varied. The magnetic transition is identified by a sharp change in the

magnetization. For ferromagnets, the magnetization drops to zero at the Curie temperature.

For antiferromagnets, a cusp or a peak in the magnetic susceptibility is observed at the Néel

temperature.

Experimental Setup:

VSM: The sample is vibrated in a uniform magnetic field, inducing a voltage in a set of

pickup coils that is proportional to the sample's magnetic moment.

SQUID: This highly sensitive magnetometer detects very small changes in magnetic flux,

making it ideal for materials with weak magnetic signals.

Typical Procedure:

A small, well-characterized sample is mounted in the magnetometer.

A constant magnetic field is applied. For determining the transition temperature of

materials like Y2Co3, a field of 2 Tesla has been used[1].
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The sample is cooled to a low temperature (e.g., 2 K) and then slowly heated while the

magnetic moment is continuously measured.

The temperature dependence of the magnetization is plotted, and the transition

temperature is determined from the inflection point of the sharp decrease in magnetization

(for ferromagnets) or the peak in susceptibility (for antiferromagnets).

Neutron Diffraction
Principle: Neutrons have a magnetic moment and can be scattered by the magnetic

moments of atoms in a crystal. Below the magnetic ordering temperature, the ordered

arrangement of atomic magnetic moments gives rise to additional Bragg peaks in the

neutron diffraction pattern. The intensity of these magnetic peaks is proportional to the

square of the ordered magnetic moment. By monitoring the intensity of a magnetic Bragg

peak as a function of temperature, the magnetic transition temperature can be precisely

determined as the temperature at which the magnetic peak disappears.

Experimental Setup: A beam of neutrons from a nuclear reactor or a spallation source is

directed at the sample. The scattered neutrons are detected at various angles to produce a

diffraction pattern.

Typical Procedure:

A powder or single-crystal sample is placed in a cryostat or furnace within the neutron

beam.

Diffraction patterns are collected at a series of temperatures, particularly in the vicinity of

the expected magnetic transition.

The intensity of a purely magnetic Bragg peak is plotted as a function of temperature. The

temperature at which the intensity extrapolates to zero is the magnetic transition

temperature. For Y2Co3, the (011) magnetic Bragg reflection was monitored to determine

its Néel temperature[3].
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The following diagram illustrates a logical workflow for selecting a suitable Y-Co compound

based on the desired magnetic transition temperature.

Application Requirement

Material Selection

Candidate Materials

Desired Magnetic 
 Transition Temperature (T_req)

High T_req (> 800 K)

Evaluate

Moderate T_req (300-400 K)

Evaluate
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Select

LuCo3 (Tc ~362 K)

Select

YCo3 (Tc ~301 K)

Consider Consider (Near room temp)

Y2Co3 (TN ~252 K)

Select (Antiferromagnetic)

Click to download full resolution via product page

Decision workflow for selecting Y-Co compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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